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Physicochemical Properties of Spiro-NPB

The following table summarizes the characterized properties of Spiro-NPB as reported in scientific

literature, allowing for comparison with similar compounds [1].

Property Value for Spiro-NPB

Glass Transition Temperature (Tg) 126 °C

Decomposition Temperature (Td) 420 °C

UV-Vis Absorption 381 nm

Photoluminescence (PL) Max 451 nm

HOMO (experimental) -5.32 eV

HOMO (DFT calculated) -5.29 eV

LUMO (experimental) -2.38 eV

LUMO (DFT calculated) -2.33 eV
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Property Value for Spiro-NPB

Band Gap (Eg, experimental) 2.94 eV

Triplet Energy (ET) 2.33 eV

Synthesis and General Characterization Workflow

The synthesis of Spiro-NPB and analogous molecules is typically achieved through Palladium-catalyzed

cross-coupling reactions [1]. The diagram below outlines the subsequent steps for characterizing a newly

synthesized hole-transporting material.
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General workflow for the synthesis and characterization of a hole-transporting material.

Interpreting Properties and Experimental Guidance

The properties in the table define Spiro-NPB's performance. Key characteristics include high thermal

stability (Td of 420°C), suitable HOMO level for hole injection from common anodes, and sufficient

triplet energy to prevent exciton quenching in devices [1].

For NMR and mass spectrometry characterization of similar spirobifluorene-based molecules [1]:
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NMR Spectroscopy: Used to confirm molecular structure. You should expect to report ¹H and ¹³C
NMR chemical shifts, confirming the successful coupling of aromatic amine groups to the core.
Mass Spectrometry: Used to confirm the molecular weight and structure of the synthesized

compound. The reported mass should match the calculated exact mass of Spiro-NPB (C₅₃H₃₆N₂O₂).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.smolecule.com/products/b834289#spiro-npb-nmr-mass-spectrometry-characterization
https://www.smolecule.com/products/b834289#spiro-npb-nmr-mass-spectrometry-characterization
https://www.smolecule.com/products/b834289#spiro-npb-nmr-mass-spectrometry-characterization
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s834289?utm_src=pdf-bulk
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

